Ethyl 5-(4-Tetrahydropyranyl)isoxazole-3-carboxylate

• Molecular Formula: C11H15NO4
• Molecular Weight: 225.24 g/mol
• IUPAC Name: ethyl 5-(oxan-4-yl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C11H15NO4/c1-2-15-11(13)9-7-10(16-12-9)8-3-5-14-6-4-8/h7-8H,2-6H2,1H3
• InChI Key: IEOVKCBNUIXAEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)C2CCOCC2

Description

MFCD32708621 is a chemical compound with unique properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD32708621 involves specific reaction conditions and reagents. The preparation methods are designed to ensure high yield and purity of the compound. The synthetic routes typically involve multiple steps, including the formation of intermediate compounds, which are then converted into the final product through various chemical reactions.

Industrial Production Methods: Industrial production of MFCD32708621 requires scalable and efficient methods to meet the demand for this compound. The preparation methods used in industrial settings are optimized for large-scale production, ensuring consistency and quality of the final product. These methods often involve advanced techniques and equipment to achieve the desired outcomes.

Chemical Reactions Analysis

Types of Reactions: MFCD32708621 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications in different fields.

Common Reagents and Conditions: The chemical reactions involving MFCD32708621 typically require specific reagents and conditions to proceed efficiently. Common reagents used in these reactions include oxidizing agents, reducing agents, and catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products.

Major Products Formed: The major products formed from the chemical reactions of MFCD32708621 depend on the type of reaction and the reagents used. These products are often characterized by their unique properties, which make them valuable for various applications in scientific research and industry.

Scientific Research Applications

MFCD32708621 has a wide range of scientific research applications, making it a valuable compound in multiple fields. In chemistry, it is used as a reagent for various reactions and as a building block for synthesizing more complex molecules. In biology, MFCD32708621 is studied for its potential effects on biological systems and its use in developing new drugs and therapies. In medicine, this compound is explored for its therapeutic potential and its role in treating various diseases. In industry, MFCD32708621 is utilized in the production of materials and chemicals with specific properties.

Mechanism of Action

The mechanism of action of MFCD32708621 involves its interaction with specific molecular targets and pathways The compound exerts its effects by binding to these targets, leading to changes in cellular processes and functions

Comparison with Similar Compounds

Similar Compounds: MFCD32708621 is compared with other similar compounds to highlight its uniqueness and advantages. Similar compounds include those with comparable chemical structures and properties, which are used in similar applications.

Uniqueness: The uniqueness of MFCD32708621 lies in its specific chemical structure and properties, which make it suitable for a wide range of applications. Its ability to undergo various chemical reactions and its potential therapeutic effects distinguish it from other compounds in its class.

Conclusion

MFCD32708621 is a compound with significant potential in various scientific fields Its unique properties and wide range of applications make it a valuable subject of research and development